Cas no 88374-63-4 (Hexanoic acid, 3-methyl-2-(2-propenyl)-)

• Product Name: Hexanoic acid, 3-methyl-2-(2-propenyl)-
• CAS No: 88374-63-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 634854
• PubChem ID: 13152899
• Update Time: 2025-04-19

Hexanoic acid, 3-methyl-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-methyl-2-(2-propenyl)-
• 3-methyl-2-prop-2-enylhexanoic acid
• 3-METHYL-2-(PROP-2-EN-1-YL)HEXANOIC ACID
• DTXSID70522446
• 88374-63-4

• Inchi： 1S/C10H18O2/c1-4-6-8(3)9(7-5-2)10(11)12/h5,8-9H,2,4,6-7H2,1,3H3,(H,11,12)
• InChI Key： BLDYOEDBZYYASE-UHFFFAOYSA-N
• SMILES： OC(C(CC=C)C(C)CCC)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų